Cas no 169532-04-1 (3-Oxabicyclo[3.1.0]hexan-2-one, 5-methyl-, (1R,5S)-)

3-Oxabicyclo[3.1.0]hexan-2-one, 5-methyl-, (1R,5S)- structure
169532-04-1 structure
Product Name:3-Oxabicyclo[3.1.0]hexan-2-one, 5-methyl-, (1R,5S)-
CAS No:169532-04-1
MF:C6H8O2
MW:112.126522064209
CID:1351035
Update Time:2024-08-17

3-Oxabicyclo[3.1.0]hexan-2-one, 5-methyl-, (1R,5S)- Chemical and Physical Properties

Names and Identifiers

    • 3-Oxabicyclo[3.1.0]hexan-2-one, 5-methyl-, (1R,5S)-
    • Inchi: 1S/C6H8O2/c1-6-2-4(6)5(7)8-3-6/h4H,2-3H2,1H3/t4-,6+/m0/s1
    • InChI Key: CVRWSYXREIXJFC-UJURSFKZSA-N
    • SMILES: [C@]12([H])[C@](C)(C1)COC2=O

Computed Properties

  • Exact Mass: 112.05244

Experimental Properties

  • Density: 1.249±0.06 g/cm3(Predicted)
  • Boiling Point: 221.0±8.0 °C(Predicted)
  • PSA: 26.3
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